Cas no 2034301-29-4 (2-(2-methylphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide)

• Product Name: 2-(2-methylphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide
• CAS No: 2034301-29-4
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 5852008
• PubChem ID: 122246711
• Update Time: 2025-05-24

2-(2-methylphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide
• F6573-2630
• AKOS032469463
• 2-(2-methylphenoxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide
• 2-(2-methylphenoxy)-N-[2-(2-pyrazol-1-ylethoxy)ethyl]acetamide
• 2034301-29-4
• N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-2-(o-tolyloxy)acetamide

• Inchi： 1S/C16H21N3O3/c1-14-5-2-3-6-15(14)22-13-16(20)17-8-11-21-12-10-19-9-4-7-18-19/h2-7,9H,8,10-13H2,1H3,(H,17,20)
• InChI Key： MGVJBYXCQRNKAN-UHFFFAOYSA-N
• SMILES： O(CCNC(COC1C=CC=CC=1C)=O)CCN1C=CC=N1

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.4Ų

Additional information on 2-(2-methylphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide

Compound 2034301-29-4: 2-(2-methylphenoxy)-N-{2-2-(1H-pyrazol-1-yl)ethoxyethyl}acetamide

Compound 2034301-29-4, also known as 2-(2-methylphenoxy)-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}acetamide, is a complex organic compound with a unique structure that combines a phenoxy group, a pyrazole moiety, and an acetamide functional group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which features a pyrazole ring and a phenoxy substituent, contributes to its versatile chemical properties and reactivity.

The synthesis of Compound 2034301-29-4 involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for constructing such compounds. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production process. These methods not only enhance yield but also reduce the environmental footprint of the synthesis.

One of the most intriguing aspects of Compound 2034301-29-4 is its biological activity. Studies have shown that this compound exhibits potent antifungal properties, making it a promising candidate for agricultural applications. Specifically, it has demonstrated efficacy against various plant pathogens, including Fusarium species and Phytophthora infestans. This activity is attributed to its ability to disrupt fungal cell membranes and inhibit key enzymatic pathways.

In addition to its antifungal properties, Compound 2034301-29-4 has also been investigated for its potential as a pesticide. Its ability to target specific insect receptors makes it a selective agent against agricultural pests without significant harm to non-target species. Recent research has focused on optimizing its stability under field conditions to ensure prolonged efficacy.

The presence of the pyrazole moiety in Compound 2034301-29-4 is particularly noteworthy, as pyrazoles are known for their versatility in medicinal chemistry. This five-membered heterocyclic ring can act as a scaffold for various bioactive molecules, including kinase inhibitors and anti-inflammatory agents. Recent studies have explored the use of this compound as a lead structure for developing novel drugs targeting chronic inflammatory diseases.

From a structural perspective, the acetamide group in Compound 2034301-29-4 plays a crucial role in modulating its physicochemical properties. This functional group enhances solubility and bioavailability, making it more amenable for therapeutic applications. Furthermore, the methyl substitution on the phenoxy ring contributes to increased lipophilicity, which is beneficial for crossing biological membranes.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of Compound 2034301-29-4. Quantum mechanical calculations have revealed that the compound's electronic structure facilitates strong hydrogen bonding and π–π interactions with target biomolecules. These findings have been instrumental in guiding further optimization efforts aimed at enhancing its bioactivity.

In terms of safety and toxicity, preliminary studies indicate that Compound 2034301-